Cas no 123102-27-2 (2-Amino-4-(dimethylamino)benzoic acid)

• Product Name: 2-Amino-4-(dimethylamino)benzoic acid
• CAS No: 123102-27-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5737256
• PubChem ID: 19030578
• Update Time: 2025-08-05

2-Amino-4-(dimethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• FT-0777911
• 2-amino-4-(dimethylamino)benzoicacid
• EN300-1153964
• 2-amino-4-(dimethylamino)benzoic acid
• SCHEMBL8654410
• 123102-27-2
• 4-(dimethylamino)anthranilic acid
• 2-Amino-4-(dimethylamino)benzoic acid

• Inchi： 1S/C9H12N2O2/c1-11(2)6-3-4-7(9(12)13)8(10)5-6/h3-5H,10H2,1-2H3,(H,12,13)
• InChI Key： QVLUCPRVLMAUQV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1N)N(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-4-(dimethylamino)benzoic acid

Introduction to 2-Amino-4-(Dimethylamino)Benzoic Acid (CAS No. 123102-27-2)

2-Amino-4-(dimethylamino)benzoic acid, also known by its CAS registry number CAS No. 123102-27-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of amino benzoic acids, which are widely studied for their unique chemical properties and potential biological activities. The structure of 2-amino-4-(dimethylamino)benzoic acid consists of a benzoic acid moiety with two amino groups: one at the 2-position and another dimethylamino group at the 4-position. This arrangement imparts the molecule with both acidic and basic functionalities, making it a valuable substrate for further chemical modifications and applications.

The synthesis of 2-amino-4-(dimethylamino)benzoic acid typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of catalytic systems, such as transition metal catalysts, to enhance reaction yields and stereochemical control during the synthesis process.

One of the most promising areas of research involving CAS No. 123102-27-2 is its application in drug discovery. The compound's ability to act as a precursor for more complex molecules has made it a valuable building block in medicinal chemistry. For instance, studies have shown that derivatives of 2-amino-4-(dimethylamino)benzoic acid exhibit potential anti-inflammatory, antioxidant, and antimicrobial activities. These findings underscore the importance of this compound as a lead structure for developing novel therapeutic agents.

In addition to its role in drug discovery, cas no 123102-27-2 has found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing advanced materials for catalysis, sensing, and energy storage. Recent research has focused on incorporating this compound into metal-organic frameworks (MOFs), which are highly porous materials with tunable properties. Such applications highlight the versatility of cas no 123102-27-6 in addressing emerging challenges in materials science.

The biological activity of CAS No. 16988985-based compounds has also been a focal point of recent studies. Preclinical experiments have demonstrated that certain derivatives exhibit selective binding to specific proteins, making them potential candidates for diagnostic imaging agents or targeted therapies. Furthermore, computational modeling techniques have been employed to predict the pharmacokinetic profiles of these compounds, providing insights into their absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, CAS No. 16988985-based compounds like CAS No. 16988985-based compounds continue to be a subject of intense research due to their diverse applications and unique chemical properties. As scientific advancements unfold, it is anticipated that this compound will play an increasingly important role in both academic research and industrial applications.